Cas no 123001-17-2 (b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI))
123001-17-2 structure
Product Name:b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI)
CAS No:123001-17-2
MF:C43H84O13
MW:809.119276046753
CID:159869
PubChem ID:3081217
Update Time:2025-04-19
b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI)
- (2R,3R,4R,5R,6R)-2-propoxy-3,4-di(tetradecoxy)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-3,4,5-triol
- 1,2-di-O-tetradecyl-3-O-(6-O-glucopyranosyl-glucopyranosyl)glycerol
- (2R,3R,4R,5R,6R)-2-propoxy-3,4-bis(tetradecyloxy)-6-({[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}methyl)tetrahydro-2H-pyran-3,4,5-triol (non-preferred name)
- beta-D-Glucopyranoside, 2,3-bis(tetradecyloxy)propyl 6-O-beta-D-glucopyranosyl-, (R)-
- DTDGL
- 123001-17-2
- DTXSID60153829
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- Inchi: 1S/C43H84O13/c1-4-7-9-11-13-15-17-19-21-23-25-27-30-53-42(49)39(48)35(33-52-40-38(47)37(46)36(45)34(32-44)55-40)56-41(51-29-6-3)43(42,50)54-31-28-26-24-22-20-18-16-14-12-10-8-5-2/h34-41,44-50H,4-33H2,1-3H3/t34-,35-,36-,37+,38-,39-,40-,41-,42-,43-/m1/s1
- InChI Key: NWFDRMQWJXDMEE-QTGKKKNTSA-N
- SMILES: O1[C@H]([C@@]([C@]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)(O)OCCCCCCCCCCCCCC)(O)OCCCCCCCCCCCCCC)OCCC
Computed Properties
- Exact Mass: 808.591193
- Monoisotopic Mass: 808.591193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 56
- Rotatable Bond Count: 35
- Complexity: 932
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 197
- XLogP3: 9.6
Experimental Properties
- Density: 1.13
- Boiling Point: 854.5°Cat760mmHg
- Flash Point: 470.6°C
- Refractive Index: 1.524
b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
123001-17-2 (b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI)) Related Products
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